Cas no 837-27-4 (7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, sodium salt (1:1))

• Product Name: 7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, sodium salt (1:1)
• CAS No: 837-27-4
• MF: C₉H₉N₄NaO₄
• MW: 260.181932210922
• CID: 721851
• PubChem ID: 23677981
• Update Time: 2025-04-19

7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, sodium salt (1:1)
• sodium 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetate
• SCHEMBL1477803
• SODIUM THEOPHYLLINE-7-ACETATE
• Purine-7-acetic acid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, sodium salt
• 1,2,3,6-Tetrahydro-1,3-dimethyl-2,6-dioxo-purine-7-acetic acid sodium salt
• Teofilina-acetico Na
• ACEFYLLINE SODIUM [WHO-DD]
• AKOS026750382
• DTXSID001003699
• UNII-WA8729994I
• ACEFYLLINE SODIUM SALT [MI]
• Acefylline sodium salt
• sodium (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetate
• Teofilina-acetico Na [Spanish]
• Q27292524
• 837-27-4
• 7H-PURINE-7-ACETIC ACID, 1,2,3,6-TETRAHYDRO-1,3-DIMETHYL-2,6-DIOXO-, SODIUM SALT (1:1)
• EINECS 212-652-5
• aminodal
• STENOFILLINA
• NS00080055
• WA8729994I
• acefylline sodium

• Inchi： 1S/C9H10N4O4.Na/c1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15;/h4H,3H2,1-2H3,(H,14,15);/q;+1/p-1
• InChI Key： MSFVZSOKOXZSME-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C2=C(N=CN2CC(=O)[O-])N(C)C(N1C)=O

Computed Properties

• Exact Mass: 260.052
• Monoisotopic Mass: 260.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6A^2

Experimental Properties

• Melting Point: >300°
• Boiling Point: 555.7°C at 760 mmHg
• Flash Point: 289.9°C